Cas no 2308272-95-7 (N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide)

• Product Name: N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide
• CAS No: 2308272-95-7
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5928739
• PubChem ID: 154832193
• Update Time: 2025-10-28

N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide
• Z2285377548
• EN300-26599603
• 2308272-95-7
• N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]prop-2-enamide
• N-[2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propyl]prop-2-enamide

• Inchi： 1S/C14H16N2O3/c1-4-12(17)16-13(8(2)3)9-5-6-10-11(7-9)19-14(18)15-10/h4-8,13H,1H2,2-3H3,(H,15,18)(H,16,17)
• InChI Key： FSOPGIRHIXPAGG-UHFFFAOYSA-N
• SMILES： O1C(NC2=CC=C(C=C12)C(C(C)C)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide

N-2-Methyl-1-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-6-Yl)Propylprop-2-Enamide: A Comprehensive Overview

The compound N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide (CAS No: 2308272-95-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a benzoxazole ring system, which is known for its aromatic stability and reactivity in organic synthesis. The molecule's structure includes a methyl group attached to the nitrogen atom of the amide functional group, a propyl chain connected to the benzoxazole moiety, and a propenamide group that introduces additional reactivity and functional diversity.

Recent studies have highlighted the importance of benzoxazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The benzoxazole ring system in this compound serves as a versatile scaffold for further functionalization, enabling the creation of bioactive molecules with enhanced pharmacokinetic properties. Researchers have demonstrated that substituents on the benzoxazole ring can significantly influence the compound's solubility, bioavailability, and interaction with biological targets.

The propenamide group in this molecule adds another layer of functionality by introducing conjugation and potential sites for hydrogen bonding. This feature is particularly advantageous in medicinal chemistry, where such groups are often utilized to improve drug-target binding affinity. Recent advancements in computational chemistry have allowed for precise modeling of these interactions, providing deeper insights into the molecular mechanisms underlying the compound's biological activity.

From a synthetic perspective, the construction of N-2-methyl substituted amides has been optimized through various catalytic methods, including transition metal-catalyzed coupling reactions and enzymatic transformations. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

In terms of applications, this compound has shown promise in preliminary studies as a lead molecule for developing novel therapeutics. Its ability to modulate key cellular pathways makes it a valuable candidate for further exploration in preclinical models. Additionally, its structural versatility allows for incorporation into advanced materials such as sensors and optoelectronic devices.

Looking ahead, ongoing research is focused on expanding the library of benzoxazole-based compounds with diverse substituents to explore their full potential across multiple therapeutic areas. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical applications.

In conclusion, N-2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propylprop-2-enamide (CAS No: 2308272957) represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups position it as a promising candidate for addressing unmet medical needs while contributing to the broader field of chemical innovation.